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Compound of Interest

Compound Name: 8-ETHOXYCARBONYLOCTANOL

Cat. No.: B043726

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and logistical plans for the handling and disposal of 8-
Ethoxycarbonyloctanol (CAS No. 3639-34-7). The information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier: 8-Ethoxycarbonyloctanol CAS Number: 3639-34-7 Synonyms: 8-
Ethoxycarbonyloctan-1-ol, Ethyl 9-Hydroxynonanoate, 9-Hydroxynonanoic Acid Ethyl Ester[1]

Immediate Safety Information

8-Ethoxycarbonyloctanol is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it poses the following
risks:

o Skin Irritation (Category 2): Causes skin irritation.[1]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[1]

It is crucial to note that the chemical, physical, and toxicological properties of this substance
have not been thoroughly investigated.[1] Therefore, handling should proceed with caution, and
exposure should be minimized.
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 8-Ethoxycarbonyloctanol. The

following table summarizes the recommended PPE for various laboratory operations.

Operation

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Routine Handling

Safety glasses

with side shields

Chemical-

resistant gloves

Laboratory coat.

Not required if
handled in a

well-ventilated

& Weighing or safety (e.g., Nitrile )
les.[1] bber) area or chemical
oggles. rubber).
9099 fume hood.[1]
Required if
, vapors or
Chemical-

Mixing & Heating

Chemical splash
goggles and a
face shield.[2]

resistant gloves
(e.g., Butyl
rubber for

esters).[2]

Chemical-
resistant apron
over a laboratory
coat.[3]

aerosols are
generated. Use a
NIOSH-approved

respirator with an

appropriate
cartridge.
A NIOSH-
) ) approved
Chemical splash Heavy-duty, Chemical- ] )
_ _ _ _ respirator with an
Spill Cleanup goggles and a chemical- resistant suit or )
. _ organic vapor
face shield.[2] resistant gloves. coveralls. _ _
cartridge is
required.
Chemical-
Storage & resistant gloves Not typically
Safety glasses. ) Laboratory coat. )
Transport when handling required.

containers.

Operational and Disposal Plans

1. Handling and Storage:
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Ventilation: Handle 8-Ethoxycarbonyloctanol in a well-ventilated area. A laboratory fume
hood or other local exhaust ventilation is recommended to minimize exposure.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4] Store at
-20°C for long-term stability.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where
the chemical is used.[1]

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs,
seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[1][4]

Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

[4]
. Spill Response:

Small Spills: Ensure adequate ventilation. Absorb the spill with an inert material (e.qg.,
vermiculite, sand, or earth) and place it in a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material for disposal.

. Disposal Plan:

Dispose of waste from residues and unused products in accordance with local, state, and
federal regulations.[4]
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e Do not reuse empty containers. Contaminated packaging should be disposed of in the same
manner as the chemical.[4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 8-Ethoxycarbonyloctanol
in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://datasheets.scbt.com/sds/aghs/en/sc-210680.pdf
https://www.benchchem.com/product/b043726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

(Don Appropriate PPE)
Y

Grepare Work Area in Fume HOO(D

- J
4 N

Handling
y

(Weigh/Measure ChemicaD
(Perform Experimeng

- J

e

Cleanup 8vz Disposal

(Decontaminate Glassware & Surfaces)

Gegregate & Label Waste)
(Dispose of Waste per ProtocoD

Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 8-Ethoxycarbonyloctanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 8-
Ethoxycarbonyloctanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043726#personal-protective-equipment-for-handling-
8-ethoxycarbonyloctanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b043726?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-210680.pdf
https://www.mcrsafety.com/blog/solvents/
https://www.rshughes.com/c/Chemical-Resistant-Protective-Gear/8287/
https://datasheets.scbt.com/sds/aghs/en/sc-210680.pdf
https://www.biogen.es/es/biochemical-reagents-sc/2197869-8-ethoxycarbonyloctanol.html
https://www.benchchem.com/product/b043726#personal-protective-equipment-for-handling-8-ethoxycarbonyloctanol
https://www.benchchem.com/product/b043726#personal-protective-equipment-for-handling-8-ethoxycarbonyloctanol
https://www.benchchem.com/product/b043726#personal-protective-equipment-for-handling-8-ethoxycarbonyloctanol
https://www.benchchem.com/product/b043726#personal-protective-equipment-for-handling-8-ethoxycarbonyloctanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043726?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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